![molecular formula C20H30O4 B2607485 9-oxo-15S-hydroxy-prosta-5Z,8(12),13E-trien-1-oic-3,3,4,4-d4acid CAS No. 211105-23-6](/img/structure/B2607485.png)
9-oxo-15S-hydroxy-prosta-5Z,8(12),13E-trien-1-oic-3,3,4,4-d4acid
Overview
Description
Prostaglandin B2-d4 is a deuterium-labeled analog of Prostaglandin B2. It contains four deuterium atoms at the 3, 3’, 4, and 4’ positions. This compound is primarily used as an internal standard for the quantification of Prostaglandin B2 by gas chromatography or liquid chromatography-mass spectrometry . Prostaglandins are a group of physiologically active lipid compounds that have diverse hormone-like effects in animals .
Scientific Research Applications
Prostaglandin B2-d4 has a wide range of applications in scientific research, including:
Mechanism of Action
Target of Action
Prostaglandin B2-d4, also known as 9-oxo-15S-hydroxy-prosta-5Z,8(12),13E-trien-1-oic-3,3,4,4-d4acid, is a derivative of Prostaglandin B2 Prostaglandin d2, a related compound, is known to interact with prostaglandin d2 receptor 2 .
Mode of Action
Prostaglandin d2, a related compound, is known to exert its biological functions via two g-protein-coupled receptors, the prostaglandin d2 receptor 1 (dp1) and 2 (dp2) .
Biochemical Pathways
Prostaglandin d2, a related compound, is known to play a significant role in the pathophysiology of asthma, inducing significant inflammatory cell chemotaxis and degranulation via its interaction with the dp2 receptor .
Result of Action
Prostaglandin d2, a related compound, is known to have bronchoconstrictor, platelet-activating-factor-inhibitory, and cytotoxic effects .
Action Environment
It is known that the efficacy of related compounds, such as prostaglandin d2, can be influenced by various factors, including the presence of specific receptors and the physiological state of the organism .
Biochemical Analysis
Biochemical Properties
Prostaglandin B2-d4 plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it is predominantly released from mast cells and also synthesized by alveolar macrophages . The principal cyclooxygenase metabolite of arachidonic acid, it has bronchoconstrictor, platelet-activating-factor-inhibitory, and cytotoxic effects .
Cellular Effects
Prostaglandin B2-d4 has profound effects on various types of cells and cellular processes. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism. For example, it is involved in inflammation, vasodilation, and the regulation of smooth muscle tissue . It also plays a significant role in the pathophysiology of asthma, inducing significant inflammatory cell chemotaxis and degranulation .
Molecular Mechanism
The molecular mechanism of action of Prostaglandin B2-d4 involves its interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. It is the principal cyclooxygenase metabolite of arachidonic acid . It exerts its effects at the molecular level, including binding interactions with biomolecules .
Metabolic Pathways
Prostaglandin B2-d4 is involved in several metabolic pathways. It is produced via the cyclooxygenase pathway, which also produces other prostaglandins . It interacts with enzymes such as cyclooxygenase-1 and cyclooxygenase-2 .
Preparation Methods
Synthetic Routes and Reaction Conditions: Prostaglandin B2-d4 is synthesized by incorporating stable heavy isotopes of hydrogen (deuterium) into the Prostaglandin B2 molecule. The process involves the treatment of Prostaglandin E2 or Prostaglandin A2 with a strong base, leading to the formation of Prostaglandin B2, which is then labeled with deuterium .
Industrial Production Methods: The industrial production of Prostaglandin B2-d4 involves the use of advanced synthetic techniques to ensure the precise incorporation of deuterium atoms. This process is typically carried out in specialized laboratories equipped with the necessary tools for isotope labeling and purification .
Chemical Reactions Analysis
Types of Reactions: Prostaglandin B2-d4 undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound’s structure and enhancing its stability and reactivity .
Common Reagents and Conditions:
Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used to oxidize Prostaglandin B2-d4.
Substitution: Halogenation reactions can be carried out using reagents like bromine or chlorine to introduce halogen atoms into the molecule.
Major Products Formed: The major products formed from these reactions include various epimers and halogenated derivatives of Prostaglandin B2-d4, which can be further utilized in scientific research and industrial applications .
Comparison with Similar Compounds
Prostaglandin E2: Involved in inflammation and immune responses.
Prostaglandin F2α: Influences smooth muscle contraction and is crucial in reproductive processes.
Prostaglandin D2: Plays a significant role in the pathophysiology of asthma and other allergic reactions.
Uniqueness: Prostaglandin B2-d4 is unique due to its deuterium labeling, which provides enhanced stability and allows for precise quantification in analytical studies. This makes it a valuable tool in pharmacokinetic and metabolic research, distinguishing it from other prostaglandins that lack such labeling .
Properties
IUPAC Name |
(Z)-3,3,4,4-tetradeuterio-7-[2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopenten-1-yl]hept-5-enoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30O4/c1-2-3-6-9-17(21)14-12-16-13-15-19(22)18(16)10-7-4-5-8-11-20(23)24/h4,7,12,14,17,21H,2-3,5-6,8-11,13,15H2,1H3,(H,23,24)/b7-4-,14-12+/t17-/m0/s1/i5D2,8D2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRFXRIUZNKLRHM-GKNRUGNGSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(C=CC1=C(C(=O)CC1)CC=CCCCC(=O)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])(CC(=O)O)C([2H])([2H])/C=C\CC1=C(CCC1=O)/C=C/[C@H](CCCCC)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.